N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide

• IUPAC Name: N-[[5-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]sulfanyl-4-(3-methylphenyl)-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C24H20N6O3S2/c1-15-6-4-7-16(12-15)30-20(13-25-22(32)18-9-5-11-33-18)28-29-24(30)34-14-21(31)27-23-26-17-8-2-3-10-19(17)35-23/h2-12H,13-14H2,1H3,(H,25,32)(H,26,27,31)
• InChI Key: PAQGOUONXBGJPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NN=C2SCC(=O)NC3=NC4=CC=CC=C4S3)CNC(=O)C5=CC=CO5
• Molecular Formula: C24H20N6O3S2
• Molecular Weight: 504.6 g/mol
• CAS No.: 310449-82-2

Description

N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C24H20N6O3S2 and its molecular weight is 504.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The compound is part of a novel heterocyclic compounds family, synthesized by reacting specific thiol and carboxylic acid derivatives. These compounds, including N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)furan-2-carboxamide, have been characterized by various spectroscopic methods such as NMR, FT-IR, and LC-MS, highlighting their structural attributes and potential as biological agents (G. K. Patel, H. S. Patel, & P. Shah, 2015).

Biological Activities

These compounds have been studied for their antibacterial and antifungal properties against various pathogens. The research demonstrates the potential of such compounds, including the one , in contributing to the development of new antimicrobial agents, which is crucial given the rising resistance to existing antibiotics (G. K. Patel, H. S. Patel, & P. Shah, 2015).

Antimicrobial Evaluation

Further investigations on a series of related heterocyclic compounds have confirmed their significant antimicrobial activities, emphasizing the role of the structural features of these molecules, including the presence of the benzo[d]thiazol-2-ylamino group, in their biological efficacy. This supports the potential application of such compounds in developing novel therapeutic agents (C. S. Reddy, D. C. Rao, Vookanti Yakub, & A. Nagaraj, 2010).